Cas no 870852-58-7 ((1R,2R)-1-AMINO-1-(4-FLUOROPHENYL)PROPAN-2-OL)

• Product Name: (1R,2R)-1-AMINO-1-(4-FLUOROPHENYL)PROPAN-2-OL
• CAS No: 870852-58-7
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5580604
• PubChem ID: 66961855
• Update Time: 2023-08-10

(1R,2R)-1-AMINO-1-(4-FLUOROPHENYL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1-AMINO-1-(4-FLUOROPHENYL)PROPAN-2-OL
• Benzeneethanol, β-amino-4-fluoro-α-methyl-, (αR,βR)-
• SCHEMBL1240570
• N15649
• 870852-58-7

• Inchi： 1S/C9H12FNO/c1-6(12)9(11)7-2-4-8(10)5-3-7/h2-6,9,12H,11H2,1H3/t6-,9+/m1/s1
• InChI Key： HPHULVZWOLCSFD-MUWHJKNJSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]([C@@H](C)O)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±25.0 °C(Predicted)
• pka: 12.55±0.45(Predicted)